Cas no 57231-39-7 (Methyl 4-(2-aminophenyl)-4-oxobutanoate)

• Product Name: Methyl 4-(2-aminophenyl)-4-oxobutanoate
• CAS No: 57231-39-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1028404
• PubChem ID: 14726177
• Update Time: 2025-11-02

Methyl 4-(2-aminophenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-aminophenyl)-4-oxobutanoate
• 4-(2-AMino-phenyl)-4-oxo-butyric acid Methyl ester
• Methyl 4-(2-Amino-phenyl)-4-oxo-butyrate
• SCHEMBL9375306
• G11805
• 4-(2-Aminophenyl)-4-oxo-butyric acid methyl ester
• 57231-39-7
• EN300-6241742
• Methyl4-(2-aminophenyl)-4-oxobutanoate
• methyl 4-(2-aminophenyl)-4-oxobutyrate
• SB78272
• LRIKFAUEEGOUQL-UHFFFAOYSA-N
• DTXSID40563381

• Inchi： 1S/C11H13NO3/c1-15-11(14)7-6-10(13)8-4-2-3-5-9(8)12/h2-5H,6-7,12H2,1H3
• InChI Key： LRIKFAUEEGOUQL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)CCC(=O)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.4Ų

Additional information on Methyl 4-(2-aminophenyl)-4-oxobutanoate

Recent Advances in the Study of Methyl 4-(2-aminophenyl)-4-oxobutanoate (CAS: 57231-39-7) and Its Applications in Chemical Biology and Medicine

Methyl 4-(2-aminophenyl)-4-oxobutanoate (CAS: 57231-39-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of both an amino group and a keto-ester functionality in its structure makes it a versatile intermediate for the synthesis of various bioactive molecules. Recent studies have explored its role as a precursor in the synthesis of heterocyclic compounds, which are often key scaffolds in pharmaceuticals.

One of the most notable advancements in the research of Methyl 4-(2-aminophenyl)-4-oxobutanoate is its application in the synthesis of quinoline derivatives. Quinoline-based compounds are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently converted into substituted quinolines through a novel catalytic process, offering a more sustainable and cost-effective route compared to traditional methods. The study highlighted the compound's potential to streamline the production of quinoline-based drugs, which are currently in high demand for treating various diseases.

In addition to its synthetic utility, Methyl 4-(2-aminophenyl)-4-oxobutanoate has also been investigated for its direct biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent preprint on bioRxiv reported that the compound could selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. While the inhibitory activity was not as potent as that of established COX-2 inhibitors, the findings suggest that further structural modifications could enhance its efficacy, making it a promising candidate for the development of new anti-inflammatory agents.

Another area of interest is the compound's potential role in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience explored the neuroprotective effects of Methyl 4-(2-aminophenyl)-4-oxobutanoate derivatives. The researchers found that certain derivatives could reduce oxidative stress and apoptosis in neuronal cells, which are key factors in the progression of diseases like Alzheimer's and Parkinson's. These findings open new avenues for the development of neuroprotective drugs, although further in vivo studies are needed to validate these effects.

The pharmacokinetic properties of Methyl 4-(2-aminophenyl)-4-oxobutanoate have also been a focus of recent research. A study published in the European Journal of Pharmaceutical Sciences in 2023 investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that the compound has favorable oral bioavailability and moderate metabolic stability, which are critical parameters for its development as a drug candidate. However, the study also identified potential challenges, such as rapid clearance in certain animal models, which may require formulation optimization to improve its therapeutic efficacy.

In conclusion, Methyl 4-(2-aminophenyl)-4-oxobutanoate (CAS: 57231-39-7) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its structure for enhanced biological activity, exploring its mechanisms of action in greater detail, and addressing pharmacokinetic challenges to fully realize its therapeutic potential.